Cas no 2172584-93-7 (2,2-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid
• CAS No: 2172584-93-7
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 5862164
• PubChem ID: 165733284
• Update Time: 2025-10-28

2,2-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid
• 2172584-93-7
• EN300-1633974

• Inchi： 1S/C8H11F3O2/c9-5-4-7(6(12)13)2-1-3-8(7,10)11/h1-5H2,(H,12,13)
• InChI Key： QGGJZXSXRNIJOZ-UHFFFAOYSA-N
• SMILES： FC1(CCCC1(C(=O)O)CCF)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid

2,2-Difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic Acid

2,2-Difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid (CAS No. 2172584-93-7) is a fluorinated cyclic carboxylic acid with a unique structure that combines a cyclopentane ring, two fluorine atoms at the 2-position, and a fluoroethyl group attached to the 1-position. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, such as enhanced stability, lipophilicity, and bioavailability.

The synthesis of 2,2-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid involves a multi-step process that typically includes fluorination reactions and cyclization techniques. Recent advancements in fluorination chemistry have enabled more efficient and selective methods for introducing fluorine atoms into organic molecules. For instance, the use of electrophilic fluorination agents or transition-metal-catalyzed coupling reactions has been reported in the literature to construct similar fluorinated compounds. These methods not only improve the yield but also enhance the purity of the final product, making it suitable for high-quality applications.

In terms of biological activity, cyclopentane carboxylic acids with fluorinated substituents have been studied for their potential as inhibitors of various enzymes and receptors. For example, recent research has explored the ability of this compound to modulate G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The fluoroethyl group at the 1-position is particularly interesting as it may enhance the compound's ability to penetrate cellular membranes and interact with target proteins.

The cyclopentane ring in this compound plays a crucial role in its stability and conformational flexibility. The ring's rigidity provides a stable scaffold for the attached functional groups while allowing for sufficient rotational freedom to facilitate interactions with biological targets. This balance between rigidity and flexibility is a key feature that makes this compound attractive for medicinal chemistry applications.

From a materials science perspective, fluorinated cyclopentane derivatives like this compound have been investigated for their potential use in polymer synthesis and as additives in lubricants or coatings. The fluorine atoms contribute to both thermal stability and chemical resistance, properties that are highly desirable in advanced materials.

Recent studies have also highlighted the importance of stereochemistry in this compound's activity. The configuration of the substituents on the cyclopentane ring can significantly influence the compound's pharmacokinetics and efficacy. As such, researchers have employed chiral resolution techniques to isolate enantiomeric forms of this compound for further evaluation.

In summary, 2,2-difluoro-1-(2-fluoroethyl)cyclopentane-1-carboxylic acid is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and an improved understanding of its biological properties, positions it as a promising candidate for future innovations in drug development and materials science.